Cas no 691856-96-9 (3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER)

• Product Name: 3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER
• CAS No: 691856-96-9
• MF: C₁₆H₁₁FO₄
• MW: 286.254548311234
• CID: 3292295
• PubChem ID: 67352452
• Update Time: 2025-04-21

3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-BENZOFURANCARBOXYLIC ACID, 2-(4-FLUOROPHENYL)-5-HYDROXY-, METHYL ESTER
• Methyl 2-(4-fluorophenyl)-5-hydroxy-1-benzofuran-3-carboxylate
• SCHEMBL2294314
• CS-0454932
• GQRWILGHESDGCM-UHFFFAOYSA-N
• Methyl 2-(4-fluorophenyl)-5-hydroxybenzofuran-3-carboxylate
• SB18226
• 691856-96-9

• Inchi： 1S/C16H11FO4/c1-20-16(19)14-12-8-11(18)6-7-13(12)21-15(14)9-2-4-10(17)5-3-9/h2-8,18H,1H3
• InChI Key： GQRWILGHESDGCM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)OC)C2C=C(C=CC=2O1)O

Computed Properties

• Exact Mass: 286.06413699Da
• Monoisotopic Mass: 286.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.7Ų